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Compound of Interest

Compound Name: 20-HEDE

Cat. No.: B1246945 Get Quote

Essential Safety and Handling Guide for 20-
HEDE
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 20-HEDE (20-hydroxyeicosa-6(Z),15(Z)-dienoic acid), a potent

antagonist of 20-hydroxyeicosatetraenoic acid (20-HETE). The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Physicochemical Properties of 20-HEDE
Property Value

Synonyms WIT 002

Molecular Formula C₂₀H₃₆O₃

Molecular Weight 324.5 g/mol

Appearance Off-white to yellow liquid

Purity >98%

Solubility DMSO

Storage
Store at -20°C for up to 3 years (powder) or 6

months (in solution)[1]
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Hazards and Safety Precautions
While a comprehensive safety data sheet (SDS) for 20-HEDE is not readily available,

information from suppliers suggests the following hazards and necessary precautions.

Researchers should handle this compound with care, assuming it may have uncharacterized

hazardous properties.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

GHS Precautionary Statements:

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 20-HEDE to determine the appropriate

level of PPE. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields. A

full-face shield may be

necessary for splash hazards.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use.

Change gloves frequently and

after any sign of

contamination.

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A buttoned lab coat is the

minimum requirement. For

larger quantities or splash

risks, a chemical-resistant

apron over the lab coat is

advised.

Respiratory Protection Fume Hood or Respirator

Handle 20-HEDE in a certified

chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Handling and Storage Protocol
General Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a chemical fume hood.
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Reconstitution: 20-HEDE is typically supplied as a powder or liquid. For reconstitution, use a

solvent such as DMSO.[1] Briefly centrifuge the vial to ensure all material is at the bottom.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into single-use vials.

Cross-Contamination: Use dedicated, sterile pipette tips for each reagent to prevent cross-

contamination.

Storage:

Powder: Store the vial at -20°C for long-term stability (up to 3 years).[1]

Solution: Once reconstituted, store the stock solution at -20°C for up to 6 months.[1] For

shorter-term storage (up to 1 month), some suppliers suggest storage at -80°C is also an

option.[2]

Spill and Disposal Plan
Spill Response:

Evacuate: Alert others in the vicinity and evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Clean: Carefully collect the absorbent material into a sealed, labeled waste container. Clean

the spill area with a suitable solvent, followed by soap and water.

Decontaminate: All materials used for cleanup should be treated as hazardous waste.

Disposal:

Dispose of unused 20-HEDE and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste. Do not dispose of down the drain. Contact
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your institution's Environmental Health and Safety (EHS) department for specific disposal

procedures.

20-HETE Signaling Pathway and 20-HEDE
Antagonism
20-HETE is a lipid signaling molecule that plays a significant role in vascular function and

pathophysiology. It is synthesized from arachidonic acid by cytochrome P450 (CYP) enzymes

of the 4A and 4F families. 20-HETE exerts its effects by binding to the G-protein coupled

receptor GPR75, initiating a signaling cascade that can lead to vasoconstriction, cell

proliferation, and inflammation. 20-HEDE acts as an antagonist, blocking this pathway.
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Caption: 20-HETE signaling pathway and the antagonistic action of 20-HEDE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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